(R)-1-(3-Chlorophenyl)ethanamine hydrochloride
Overview
Description
(R)-1-(3-Chlorophenyl)ethanamine hydrochloride is a useful research compound. Its molecular formula is C8H11Cl2N and its molecular weight is 192.08 g/mol. The purity is usually 95%.
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Scientific Research Applications
Pharmaceutical Intermediate Synthesis
(R)-1-(3-Chlorophenyl)ethanamine hydrochloride serves as a key intermediate in the synthesis of pharmaceutical compounds. For instance, it has been utilized in the asymmetric reduction of ketones to produce chiral alcohols, which are pivotal in the creation of β-adrenoceptor receptor agonists. A notable example includes the enzymatic reduction by Candida ontarioensis, offering high enantioselectivity and yield under optimized conditions, demonstrating its value in preparing pharmaceutical intermediates with precise stereochemistry (Ni, Zhang, & Sun, 2012).
Biotransformation and Biocatalysis
In the realm of biotransformation, strains of Acinetobacter sp. have been identified for their ability to enantioselectively reduce 2-chloro-1-(2,4-dichlorophenyl) ethanone to (R)-2-chloro-1-(2,4-dichlorophenyl) ethanol, a chiral intermediate of the antifungal agent Miconazole. This highlights the biocatalytic potential of microbial cells in producing chiral intermediates for pharmaceutical applications, emphasizing the utility of this compound and its derivatives in the synthesis of medically relevant compounds with high stereoselectivity and yield (Miao, Liu, He, & Wang, 2019).
Environmental Applications
Research has also explored the environmental applications of chlorinated compounds related to this compound, such as the dechlorination and biodegradation of DDT and its metabolites. Studies on microbial consortia demonstrate the potential for using biological processes to degrade persistent organic pollutants, thus contributing to environmental remediation efforts (Purnomo, Sariwati, & Kamei, 2020).
Properties
IUPAC Name |
(1R)-1-(3-chlorophenyl)ethanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10ClN.ClH/c1-6(10)7-3-2-4-8(9)5-7;/h2-6H,10H2,1H3;1H/t6-;/m1./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZDXSKJUCKLUON-FYZOBXCZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=CC=C1)Cl)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1=CC(=CC=C1)Cl)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11Cl2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10662537 | |
Record name | (1R)-1-(3-Chlorophenyl)ethan-1-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10662537 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1167414-90-5 | |
Record name | (1R)-1-(3-Chlorophenyl)ethan-1-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10662537 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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